Cas no 101932-04-1 (Cyclopentaneaceticacid, a-hydroxy-a-(1-methylethenyl)-,1-methyl-4-piperidinyl ester)

101932-04-1 structure
Product name:Cyclopentaneaceticacid, a-hydroxy-a-(1-methylethenyl)-,1-methyl-4-piperidinyl ester
Cyclopentaneaceticacid, a-hydroxy-a-(1-methylethenyl)-,1-methyl-4-piperidinyl ester Chemical and Physical Properties
Names and Identifiers
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- Cyclopentaneaceticacid, a-hydroxy-a-(1-methylethenyl)-,1-methyl-4-piperidinyl ester
- (1-methylpiperidin-4-yl) 2-cyclopentyl-2-hydroxy-3-methylbut-3-enoate
- 1-Methyl-4-piperidyl alpha-isopropenylcyclopentaneglycolate
- 1-METHYLPIPERIDIN-4-YL 2-CYCLOPENTYL-2-HYDROXY-3-METHYLBUT-3-ENOATE
- 101932-04-1
- DTXSID10906862
- Cyclopentaneglycolic acid, alpha-isopropenyl-, 1-methyl-4-piperidyl ester
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- Inchi: InChI=1S/C16H27NO3/c1-12(2)16(19,13-6-4-5-7-13)15(18)20-14-8-10-17(3)11-9-14/h13-14,19H,1,4-11H2,2-3H3
- InChI Key: YXQHNBSCRZRLDI-UHFFFAOYSA-N
- SMILES: CN1CCC(OC(C(C2CCCC2)(O)C(=C)C)=O)CC1
Computed Properties
- Exact Mass: 281.19921
- Monoisotopic Mass: 281.19909372g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.77
Cyclopentaneaceticacid, a-hydroxy-a-(1-methylethenyl)-,1-methyl-4-piperidinyl ester Related Literature
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
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Christof Geßner,Dmytro Denysenko,Björn Bredenkötter,Fabienne Gschwind,Katharina M. Fromm,Wojciech Nitek,Elias Klemm,Dirk Volkmer Dalton Trans., 2013,42, 6909-6921
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Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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